Cas no 1461713-62-1 (methyl 2-(2-fluoro-4-nitrophenyl)-2-methylpropanoate)

• Product Name: methyl 2-(2-fluoro-4-nitrophenyl)-2-methylpropanoate
• CAS No: 1461713-62-1
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 4601160
• PubChem ID: 75480663
• Update Time: 2025-09-23

methyl 2-(2-fluoro-4-nitrophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-fluoro-4-nitrophenyl)-2-methylpropanoate
• Benzeneacetic acid, 2-fluoro-α,α-dimethyl-4-nitro-, methyl ester

• Inchi： 1S/C11H12FNO4/c1-11(2,10(14)17-3)8-5-4-7(13(15)16)6-9(8)12/h4-6H,1-3H3
• InChI Key： RLQBHCMAEJCYHY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=C([N+]([O-])=O)C=C1F)(C)C

Computed Properties

• Exact Mass: 241.075
• Monoisotopic Mass: 241.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2